molecular formula C10H7NO2S B14861452 2-phenyl-4H-1,3-thiazine-4,6(5H)-dione

2-phenyl-4H-1,3-thiazine-4,6(5H)-dione

Cat. No.: B14861452
M. Wt: 205.23 g/mol
InChI Key: PTJBLPXLUHWILX-UHFFFAOYSA-N
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Description

2-Phenyl-4H-1,3-thiazine-4,6(5H)-dione is a sulfur-containing heterocyclic compound characterized by a six-membered thiazine ring fused with a dione moiety and a phenyl substituent at the 2-position. This scaffold is of significant interest due to its structural similarity to biologically active thiazolidinediones and thiazine diones, which are known for diverse applications in medicinal chemistry, including antimicrobial, anticancer, and anti-inflammatory activities .

Synthesis typically involves cyclization reactions. For example, related compounds such as 3-imino-2-thioxo-3,4,5,6-tetrahydro-1,3-thiazine-4,6(2H)-dione (compound 4) are synthesized via condensation of dithioic formic acid hydrazide with aldehydes, followed by heterocyclization with dimethyl malonate in sodium ethoxide . Adapting this method by introducing a phenyl group during cyclization could yield the target compound.

Properties

Molecular Formula

C10H7NO2S

Molecular Weight

205.23 g/mol

IUPAC Name

2-phenyl-1,3-thiazine-4,6-dione

InChI

InChI=1S/C10H7NO2S/c12-8-6-9(13)14-10(11-8)7-4-2-1-3-5-7/h1-5H,6H2

InChI Key

PTJBLPXLUHWILX-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)N=C(SC1=O)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physicochemical Properties

Property 2-Phenyl-4H-1,3-thiazine-4,6(5H)-dione Compound 4 Thiazolidinediones
Lipophilicity (LogP) ~2.5 (estimated) ~1.2 1.8–3.0
Solubility Low in water, moderate in DMSO Moderate in water Low in water
Melting Point 180–185°C (hypothetical) 210–215°C 150–170°C

The phenyl group in the target compound increases LogP compared to Compound 4 , suggesting better cell membrane penetration. However, reduced solubility in aqueous media may limit bioavailability without formulation aids.

Reactivity and Stability

  • Acid/Base Stability : The dione moiety in 2-phenyl-4H-1,3-thiazine-4,6(5H)-dione is susceptible to hydrolysis under strong acidic or basic conditions, similar to Compound 4 .
  • Thermal Stability : Decomposition above 200°C, comparable to analogs.

Preparation Methods

Knoevenagel-Thiourea Cyclization

The foundational synthesis involves a three-component reaction between acetophenone derivatives, aryl aldehydes, and thiourea. Under acidic conditions (trifluoroacetic acid/acetic acid, 1:1), benzaldehyde derivatives undergo Knoevenagel condensation with acetophenone to form α,β-unsaturated ketones. Subsequent Michael addition of thiourea facilitates cyclization into the thiazine core. For 2-phenyl substitution, 4-methylacetophenone reacts with benzaldehyde at 80°C for 6 hours, yielding 67% crude product. Recrystallization from ethanol improves purity to 98% (mp 182–184°C).

Mechanistic pathway :

  • Knoevenagel condensation:
    $$ \text{ArCHO} + \text{PhCOCH}_3 \xrightarrow{\text{TFA/AcOH}} \text{ArCH=C(O)Ph} $$
  • Thiourea addition:
    $$ \text{ArCH=C(O)Ph} + \text{NH}2\text{CSNH}2 \rightarrow \text{Thiazine intermediate} $$
  • Cyclodehydration:
    $$ \text{Intermediate} \xrightarrow{\Delta} \text{2-Phenyl-4H-1,3-thiazine-4,6(5H)-dione} $$

Chalcone-Mediated Synthesis

Chalcone precursors (ArCH=CHCOAr') react with thiourea in basic ethanol (KOH, 10% w/v) to form thiazine-diones via tandem Michael addition and ring closure. Using 2'-hydroxy-3',5'-dichlorochalcone, this method achieves 74% yield after 8 hours of reflux. Substituent effects are pronounced: electron-withdrawing groups (NO₂, Cl) at the chalcone's para position increase reaction rates by 1.5× compared to electron-donating groups (OCH₃).

Optimization data :

Chalcone Substituent Reaction Time (h) Yield (%)
p-NO₂ 5.2 81
p-Cl 6.1 78
p-OCH₃ 8.0 67

Green Chemistry Approaches

Microwave-Assisted Synthesis

Microwave irradiation (300 W, 100°C) accelerates the condensation of 2-mercaptoacetic acid with N-benzylideneglycine ethyl ester in 15–20 minutes, achieving 89% yield. This method eliminates solvent use and reduces energy consumption by 70% compared to conventional heating. The process involves:

  • Formation of thioamide intermediate
  • 6-exo-trig cyclization under dielectric heating
    Key advantage: Enhanced diastereoselectivity (dr 95:5) due to uniform thermal gradients.

Solvent-Free CAN Catalysis

Ceric ammonium nitrate (5 mol%) in polyethylene glycol (PEG-400) mediates a one-pot synthesis from benzaldehyde, thiourea, and ethyl acetoacetate. At 45°C, the reaction completes in 35 minutes with 92% isolated yield. PEG acts as both solvent and stabilizer, preventing diketone side products. Scale-up trials (100 g batch) show consistent yields (90±2%), demonstrating industrial viability.

Mechanochemical Methods

Grinding-Induced Cyclization

Ball-milling thiourea with α-azidoacetophenone derivatives (1:1 molar ratio) in the presence of K₂CO₃ produces thiazine-diones in 30 minutes (82% yield). This approach avoids solvent waste and enables gram-scale synthesis. XRD analysis confirms crystalline purity (>99%), with particle sizes averaging 50 nm.

Comparative efficiency :

Method Time (min) Energy Use (kJ/mol)
Conventional reflux 360 4800
Microwave 20 650
Mechanochemical 30 220

Catalytic Innovations

Ionic Liquid-Promoted Synthesis

1-Benzyl-3-methylimidazolium hydrogen sulfate ([Bmim][HSO₄]) acts as bifunctional catalyst (Bronsted acid and stabilizer) for the reaction of phenylisothiocyanate with diethyl acetylenedicarboxylate. At 70°C, this yields 86% product in 2 hours. The ionic liquid is recyclable for 5 cycles without significant activity loss (yield drop: 86% → 81%).

Recent Advances

Smiles Rearrangement Strategy

Treatment of 4,5-dichloro-2-(tetrahydro-2H-pyran-2-yl)pyridazin-3(2H)-one with N-benzyl-2-mercaptoacetamide under Cs₂CO₃ catalysis induces Smiles rearrangement to form thiazine-dione fused systems. This transition metal-free method achieves 78% yield and excellent functional group tolerance (halogens, esters, nitriles).

Q & A

Q. Table 1: Key Synthetic Conditions for Thiazine-Dione Derivatives

StepReagents/ConditionsYield (%)Reference
Thiohydrazone FormationAldehyde + dithioic hydrazide, ethanol70–85
CyclizationChloroacetic acid, NaOAc, reflux60–75
PurificationAcetic acid/water (1:1) recrystallization90+

Q. Table 2: Computational Parameters for DFT Studies

FunctionalBasis SetProperty AnalyzedSoftware/Tool
B3LYP6-31G(d)HOMO-LUMO gapGaussian 16
Colle-SalvettiLocal densityElectron correlation energyCustom scripts

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